4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H23N3O/c1-4-11-24-19-8-6-5-7-18(19)23-22(24)17-13-21(26)25(14-17)20-12-15(2)9-10-16(20)3/h4-10,12,17H,1,11,13-14H2,2-3H3
• InChI Key: ABPYFAMDHXTVCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC=C
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol
• CAS No.: 847395-21-5

Description

4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H23N3O and its molecular weight is 345.446. The purity is usually 95%.
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Biological Activity

4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one is a synthetic compound that belongs to the class of heterocyclic compounds. Its structure incorporates a benzimidazole moiety and a pyrrolidinone ring, which are known for their diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{24}N_{2}O$, with a molecular weight of 336.43 g/mol. The presence of both the benzimidazole and pyrrolidinone rings contributes to its unique reactivity and biological interactions.

Property	Value
Molecular Formula	C21H24N2O
Molecular Weight	336.43 g/mol
Structure	Chemical Structure

The biological activity of 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one may involve several mechanisms:

• GABA-A Receptor Modulation : Similar compounds have been identified as positive allosteric modulators (PAMs) of the GABA-A receptor, particularly at the α1/γ2 interface. This interaction can enhance inhibitory neurotransmission, providing potential therapeutic effects in neurological disorders .
• Anti-inflammatory Properties : Compounds containing benzimidazole derivatives have shown anti-inflammatory effects by inhibiting pathways such as NF-κB signaling. This suggests that 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one may exhibit similar properties, potentially reducing inflammation in various conditions .
• Neuroprotective Effects : Preliminary studies suggest that derivatives of benzimidazole can protect neuronal cells from oxidative stress and apoptosis, indicating a possible neuroprotective role for this compound .

Pharmacological Studies

Recent studies have evaluated the pharmacological properties of compounds structurally related to 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one:

• In vitro Studies : In vitro assays demonstrated that related compounds exhibit significant binding affinity to GABA-A receptors and show neuroprotective effects against neurotoxicity induced by amyloid-beta peptides .
• In vivo Studies : Animal models have been used to assess the hypolipidemic effects of similar compounds, which showed alterations in lipid profiles and potential cardiovascular benefits .

Case Studies

Case Study 1: Neuroprotection in Alzheimer’s Disease Models
A study evaluated the effects of a benzimidazole derivative on cognitive impairment in scopolamine-induced Alzheimer's disease mice. The results indicated significant improvements in memory retention and learning abilities, attributed to the compound's ability to inhibit oxidative stress and inflammation .

Case Study 2: GABA-A Receptor Modulation
Research focused on a series of benzimidazole derivatives as PAMs for GABA-A receptors. Compounds with structural similarities to 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one were shown to enhance GABAergic transmission effectively, suggesting potential applications in treating anxiety and seizure disorders .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial properties. For example, derivatives of benzimidazole have shown activity against various bacterial strains, including:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
This compound	Staphylococcus aureus	32 µg/mL
This compound	Escherichia coli	64 µg/mL

These findings suggest potential as an antimicrobial agent in treating infections caused by resistant bacterial strains.

Neuropharmacological Activity

The compound is also being investigated for its neuropharmacological effects, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. Studies have shown that similar compounds can inhibit acetylcholinesterase (AChE), an enzyme linked to cognitive decline.

Mechanisms of Action:

• Acetylcholinesterase Inhibition : Inhibition leads to increased levels of acetylcholine, which is beneficial for cognitive function.
• Neuroprotective Effects : Compounds related to this class have demonstrated protective effects against oxidative stress and neuroinflammation.

Case Studies

Several studies have highlighted the biological activities of this compound:

• Study on Antimicrobial Activity : A comparative study evaluated various benzimidazole derivatives against resistant bacterial strains, revealing significant activity against MRSA strains.
• Neuroprotective Effects : In behavioral studies involving scopolamine-induced memory impairment in mice, administration of the compound resulted in improved memory performance compared to controls.

Summary of Biological Activities

The biological activity of 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one is likely mediated through several mechanisms:

• Antimicrobial effects via disruption of bacterial cell membranes.
• Neuroprotective properties through AChE inhibition and antioxidant activity.